1-(4,5-dichloro-1H-imidazol-1-yl)-3,3-dimethyl-2-butanone

• IUPAC Name: 1-(4,5-dichloroimidazol-1-yl)-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C9H12Cl2N2O/c1-9(2,3)6(14)4-13-5-12-7(10)8(13)11/h5H,4H2,1-3H3
• InChI Key: BGKMCAYBCDYDHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CN1C=NC(=C1Cl)Cl
• Molecular Formula: C9H12Cl2N2O
• Molecular Weight: 235.11 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis of Hybrid Molecules

This compound can be used in the synthesis of new hybrid molecules. . .

Antioxidant Activity

The compound has been found to exhibit antioxidant activity. .

Antibacterial Activity

The compound has been tested for its antibacterial activities. .

Fungicidal Activity

The compound has also been tested for its fungicidal activities. .

Cytoprotective Effect

The compound has been found to have a cytoprotective effect. .

Use in Material Science

The compound can also be used in material science. .

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the target they interact with. Many imidazole compounds are used in medicine due to their broad range of chemical and biological properties.

Safety and Hazards

Safety and hazards of imidazole compounds can vary widely depending on their specific structure. For example, some imidazole compounds have hazard statements like H302;H315;H319;H335 and precautionary statements like P271;P260;P280.

Future Directions

The future directions of imidazole compounds are likely to continue to focus on the development of new drugs that can overcome the increasing public health problems due to antimicrobial resistance.